![molecular formula C13H16N2O2 B044024 tert-Butyl 6-amino-1H-indole-1-carboxylate CAS No. 219508-62-0](/img/structure/B44024.png)
tert-Butyl 6-amino-1H-indole-1-carboxylate
Overview
Description
Tert-butyl 6-amino-1H-indole-1-carboxylate (TBICA) is a heterocyclic compound containing an indole moiety, a tert-butyl group, and a carboxyl group. It is a derivative of indole, a five-membered aromatic ring with a nitrogen atom at the 3-position. TBICA has been studied for its potential applications in medicinal chemistry, drug design, and materials science.
Scientific Research Applications
Catalytic Properties
tert-Butyl 6-amino-1H-indole-1-carboxylate exhibits catalytic properties in chemical reactions. For instance, it acts as a catalyst for the selective aerobic oxidation of allylic and benzylic alcohols, converting them into α,β-unsaturated carbonyl compounds without affecting non-allylic alcohols (Shen et al., 2012).
Synthesis of Complex Molecules
It plays a role in the synthesis of complex molecular structures such as ring-fused carbazoles, indicating its utility in creating pharmacologically relevant compounds (Pelly et al., 2005).
Condensation Reactions
This compound is involved in novel condensation reactions of carboxylic acids with various non-nucleophilic N-heterocycles and anilides. This demonstrates its versatility in synthesizing a wide range of nitrogen-containing compounds (Umehara et al., 2016).
X-ray and DFT Analyses
This compound is also important in the field of crystallography and computational chemistry. Its derivatives have been characterized using X-ray and density functional theory (DFT) analyses, which help in understanding the molecular structure and interactions (Çolak et al., 2021).
Copper-Catalyzed Reactions
It is used in copper-catalyzed C-H oxidation/cross-coupling reactions. This illustrates its potential in facilitating complex chemical transformations, especially in the creation of α-aryl α-imino and α-aryl α-oxo carbonyl compounds (Wu et al., 2012).
Synthesis of Marine Alkaloid Analogues
This compound is instrumental in the synthesis of marine alkaloid analogues, highlighting its application in mimicking naturally occurring compounds for research and potential therapeutic use (Carbone et al., 2013).
Safety and Hazards
The compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and rinsing cautiously with water for several minutes in case of contact with eyes .
Future Directions
While specific future directions for “tert-Butyl 6-amino-1H-indole-1-carboxylate” are not mentioned in the available resources, indole derivatives are a significant area of research due to their prevalence in natural products and drugs. They are being investigated for novel methods of synthesis and their potential applications in treating various disorders .
Mechanism of Action
Target of Action
1-Boc-6-aminoindole, also known as tert-Butyl 6-amino-1H-indole-1-carboxylate, is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors , suggesting that 1-Boc-6-aminoindole may also interact with various targets.
Mode of Action
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that 1-Boc-6-aminoindole may interact with its targets to modulate these biological processes.
Biochemical Pathways
Indole is an important heterocyclic system that provides the skeleton to many biologically active compounds . Indole derivatives, such as 1-Boc-6-aminoindole, may affect various biochemical pathways due to their broad-spectrum biological activities . .
Result of Action
Given the broad-spectrum biological activities of indole derivatives , 1-Boc-6-aminoindole may have diverse effects at the molecular and cellular levels.
properties
IUPAC Name |
tert-butyl 6-aminoindole-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2/c1-13(2,3)17-12(16)15-7-6-9-4-5-10(14)8-11(9)15/h4-8H,14H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYZMFSVVFOVRNK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C=CC2=C1C=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00623733 | |
Record name | tert-Butyl 6-amino-1H-indole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00623733 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
219508-62-0 | |
Record name | tert-Butyl 6-amino-1H-indole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00623733 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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